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Compound of Interest

Compound Name: 2,7-Dihydroxy-9-fluorenone

Cat. No.: B1308586

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,7-Dihydroxy-9-fluorenone, a
versatile organic compound with significant applications in medicinal chemistry, materials
science, and organic synthesis. This document details its chemical and physical properties,
spectral data, synthesis protocols, and biological relevance, presenting the information in a
manner accessible to researchers and professionals in the field.

Chemical Identity and Properties

2,7-Dihydroxy-9-fluorenone, identified by the CAS Number 42523-29-5, is a polycyclic
aromatic ketone.[1] Its structure consists of a fluorenone backbone substituted with two
hydroxyl groups at the 2 and 7 positions.[1] This substitution pattern enhances its reactivity and
utility as a building block in the synthesis of more complex molecules.[2]

Synonyms: 2,7-dihydroxy-9H-fluoren-9-one, 2,7-Dihydroxyfluorenone.[3]

The key physical and chemical properties of 2,7-Dihydroxy-9-fluorenone are summarized in
the table below for easy reference.
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Property Value Source
CAS Number 42523-29-5 [11[2][4]
Molecular Formula C13H803 [5]
Molecular Weight 212.20 g/mol [3]
Brown-red to yellow crystalline ]
Appearance Multiple
powder.[1][4]
Melting Point 336-337 °C[5], 338 °CJ[6] [5][6]
Boiling Point 444.5 °C at 760 mmHg
Density 1.497 g/cm3
Limited solubility in water;
- soluble in polar organic
Solubility ) [1112]
solvents like ethanol,
methanol, and DMSO.[1][2]
pKa 8.87 £ 0.20 (Predicted) [1]

Storage Temperature

Room Temperature, sealed in

a dry environment.[1][4]

[1]14]

Detailed spectral analysis is crucial for the identification and characterization of 2,7-Dihydroxy-

9-fluorenone.

Spectral Data Type

Key Features

1H NMR (300MHz, DMSO-d6)

o (ppm): 9.89 (s, 2H), 7.37 (d, J=4.8Hz, 2H),
6.90 (dd, J=4.9, 2.4Hz, 2H), 6.86 (d, J=2.4Hz,

2H).[5]

v (cm~1): 3388.9, 3360.6 (O-H), 1700.7 (C=0).
IR (KBr)

[5]
ESI-MS m/z: 211.0 [M-H]~.[5]
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Experimental Protocols: Synthesis of 2,7-Dihydroxy-
9-fluorenone

Several synthetic routes for 2,7-Dihydroxy-9-fluorenone have been reported. Below are
detailed protocols for two common methods.

This method involves an intramolecular cyclization reaction.

Materials:

Methyl 4,4'-dihydroxy-[1,1'-biphenyl]-2-carboxylate (50 g, 0.20 mol)

Zinc Chloride (ZnCI2) (50 g, 0.37 mol)

Polyphosphoric Acid (PPA) (33 mL)

Water

Procedure:

Combine Methyl 4,4'-dihydroxy-[1,1'-biphenyl]-2-carboxylate, ZnCl2, and PPA in a suitable
reaction vessel.

e Heat the mixture to 110-120 °C with stirring for 2 hours.[5][7]

 After the reaction is complete, cool the mixture to room temperature.

o Slowly add 500 mL of water to the reaction mixture to precipitate the product.[5][7]
o Collect the precipitate by filtration.

e Dry the collected solid to yield 2,7-dihydroxy-9-fluorenone as a reddish-brown crystalline
powder (Yield: 40 g, 95%).[5]
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Synthesis Workflow: From Biphenyl Carboxylate

1. Mix Reactants
Methyl 4,4'-dihydroxy-[1,1'-biphenyl]-2-carboxylate
ZnCI2
Polyphosphoric Acid

Reaction

2. Heat and Stir
110-120 °C for 2 hours

Completion

[¢]

3. Cool to Room Temperatur

orkup

4. Precipitate with Water
Add 500 mL H20

Isolation

5. Filter and Collect Solid

6. Dry Product
2,7-Dihydroxy-9-fluorenone
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Role of 2,7-Dihydroxy-9-fluorenone in SIRT2 Inhibitor Synthesis

2,7-Dihydroxy-9-fluorenone
(Precursor)

Chemical Modification
(e.g., Etherification, Amidation)

Yields

Symmetrical 2,7-disubstituted
9H-fluoren-9-one Derivative

SIRT2 Enzyme

Inhibition of Deacetylase Activity

Hyperacetylation of a-tubulin

utcome

Reduced Cancer Cell Viability
(e.g., MCF-7 breast cancer cells)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.guidechem.com/encyclopedia/2-7-dihydroxy-9-fluorenone-dic23853.html
https://www.innospk.com/en/?news/LSN-27-dihydroxy-9-fluorenone-cas-42523-29-5-high-quality-supplier
https://pubchem.ncbi.nlm.nih.gov/compound/4354181
https://pubchem.ncbi.nlm.nih.gov/compound/4354181
https://www.sigmaaldrich.com/HK/zh/product/synthonixcorporation/sy3h3d67ce7c?context=bbe
https://www.chemicalbook.com/synthesis/2-7-dihydroxy-9-fluorenone.htm
https://www.mascotchem.com/pharmaceutical-intermediates/2-7-dihydroxy-9-fluorenone.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4254625.htm
https://www.benchchem.com/product/b1308586#2-7-dihydroxy-9-fluorenone-cas-number-and-properties
https://www.benchchem.com/product/b1308586#2-7-dihydroxy-9-fluorenone-cas-number-and-properties
https://www.benchchem.com/product/b1308586#2-7-dihydroxy-9-fluorenone-cas-number-and-properties
https://www.benchchem.com/product/b1308586#2-7-dihydroxy-9-fluorenone-cas-number-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1308586?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1308586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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